Cas no 2171441-65-7 ((2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171441-65-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6060649
• PubChem ID: 165517513
• Update Time: 2025-07-25

(2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• EN300-1500650
• 2171441-65-7
• (2R)-2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-22(24(30)31)27-23(29)14-26(2,16-12-13-16)28-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t22-,26?/m1/s1
• InChI Key： QJMKNBBBTMLYLF-FPSALIRRSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(N[C@@H](C(=O)O)CC)=O)C1CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171441-65-7)

The compound (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, identified by its CAS No. 2171441-65-7, is a specialized chiral amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block in the development of bioactive peptides and small molecule therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential in drug discovery and targeted therapy development.

One of the key features of (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, allowing for the stepwise construction of complex peptides. This compound's chiral center at the 2R position ensures high stereochemical purity, which is critical for maintaining the biological activity of synthesized peptides. As the demand for peptide-based drugs grows, compounds like this are becoming essential tools for researchers.

In recent years, the pharmaceutical industry has seen a surge in interest in peptide therapeutics, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid aligns with this trend, as it enables the synthesis of peptides with enhanced stability and bioavailability. Its cyclopropyl moiety contributes to conformational rigidity, which can improve binding affinity to target proteins—a hot topic in drug design discussions.

Another area where this compound is gaining attention is in the development of PROTACs (Proteolysis-Targeting Chimeras), a cutting-edge technology in targeted protein degradation. The Fmoc group in (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid can be strategically utilized to introduce linker modifications, facilitating the design of bifunctional molecules. This application is particularly relevant given the growing focus on precision medicine and personalized therapies.

From a synthetic chemistry perspective, the compound's CAS No. 2171441-65-7 serves as a unique identifier for researchers sourcing high-purity materials. Its compatibility with automated peptide synthesizers and resistance to racemization under standard coupling conditions make it a preferred choice for laboratories focused on high-throughput screening and combinatorial chemistry. These attributes are frequently searched by scientists optimizing peptide synthesis protocols.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional reagents, (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is designed for efficient deprotection under mild conditions, reducing the need for harsh chemicals. This aligns with the pharmaceutical industry's shift toward green chemistry principles—a topic widely discussed in academic and industrial forums.

In summary, (2R)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171441-65-7) represents a versatile and innovative tool for modern drug discovery. Its applications span from peptide synthesis to emerging fields like targeted protein degradation, making it a compound of significant interest to researchers and industry professionals alike. As the demand for precision therapeutics grows, this molecule is poised to play an increasingly important role in advancing biomedical science.